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Compound of Interest

Compound Name: (S,R,S)-Ahpc-CO-C9-NH2

Cat. No.: B15580049 Get Quote

Essential Safety and Handling Guide for (S,R,S)-
Ahpc-CO-C9-NH2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (S,R,S)-Ahpc-CO-C9-NH2, a von Hippel-Lindau

(VHL) amino building block used in the synthesis of E3 ligase ligands for Proteolysis Targeting

Chimeras (PROTACs).[1][2] Given that the specific toxicological properties of this compound

have not been thoroughly investigated, adherence to best practices for handling potentially

hazardous chemicals is paramount.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure and

ensure a safe laboratory environment. The following table summarizes the recommended PPE

for handling (S,R,S)-Ahpc-CO-C9-NH2.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

splashes and chemical vapors.

[3][4][5]

Face Shield

Recommended when there is

a significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement.[4][5] Consider

double-gloving for added

protection, especially when

handling concentrated

solutions.[3][4]

Body Protection Laboratory Coat

A standard lab coat is

necessary to protect skin and

clothing from potential

splashes.[3][4][5]

Respiratory Protection Respirator/Dust Mask

Recommended when handling

the lyophilized powder to

prevent inhalation of fine

particles.[3][4][5] Work should

be conducted in a well-

ventilated area.[5]

Operational Plan: Handling and Storage
Proper handling and storage protocols are critical for maintaining the integrity of (S,R,S)-Ahpc-
CO-C9-NH2 and ensuring the safety of laboratory personnel.

Receiving and Storage:
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Upon receipt, store the compound at -20°C in a tightly sealed container, protected from light.

[1]

For long-term storage of solutions, -80°C is recommended.[6]

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation, which can degrade the compound.[3][4]

Handling Lyophilized Powder:

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

Weigh the powder quickly to reduce exposure to air and moisture.[4]

Avoid creating dust during handling.[5][7]

Reconstitution and Solutions:

For reconstitution, organic solvents such as DMSO, DMF, or acetonitrile may be necessary

for initial dissolution, followed by dilution with an appropriate aqueous buffer.[3]

If storing in solution, create single-use aliquots to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.[4][5]

Disposal Plan
All waste materials that have come into contact with (S,R,S)-Ahpc-CO-C9-NH2 should be

treated as hazardous chemical waste.

Waste Segregation and Disposal Protocol:

Unused Compound: Unused or expired lyophilized powder and concentrated stock solutions

are to be disposed of as chemical waste.

Contaminated Materials: All disposable materials, including pipette tips, gloves, and vials,

that have been in contact with the compound should be collected in a designated and clearly

labeled hazardous waste container.[3]
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Disposal: Waste should be handled and disposed of in accordance with all federal, state, and

local environmental regulations.[7] One recommended method is to dissolve or mix the

material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[7]

Experimental Workflow: Safe Handling and Use
The following diagram illustrates the standard workflow for safely handling (S,R,S)-Ahpc-CO-
C9-NH2 from receipt to disposal.
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Caption: Standard operational workflow for (S,R,S)-Ahpc-CO-C9-NH2.

Logical Relationship: Hazard Mitigation Strategy
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This diagram outlines the logical relationship between identified hazards and the control

measures implemented to ensure personnel safety.
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Caption: Hazard identification and corresponding control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15580049#personal-protective-equipment-for-
handling-s-r-s-ahpc-co-c9-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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